![molecular formula C17H19NO3 B4750248 N-(4-ethoxyphenyl)-4-methoxy-3-methylbenzamide](/img/structure/B4750248.png)
N-(4-ethoxyphenyl)-4-methoxy-3-methylbenzamide
Overview
Description
N-(4-ethoxyphenyl)-4-methoxy-3-methylbenzamide, commonly known as EPM, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields. EPM belongs to the class of benzamide derivatives and is known for its unique chemical structure and properties.
Mechanism of Action
The mechanism of action of EPM is not fully understood, but it is believed to exert its anticancer effects by inhibiting the activity of specific enzymes involved in cancer cell proliferation. EPM has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
EPM has been shown to have several biochemical and physiological effects, including the inhibition of cell growth, induction of apoptosis, and modulation of specific signaling pathways involved in cancer cell proliferation. EPM has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
EPM has several advantages for use in lab experiments, including its high purity, stability, and low toxicity. However, EPM has some limitations, including its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
Several future directions for research on EPM include further studies on its mechanism of action, optimization of its synthesis method, and evaluation of its efficacy in vivo. Additionally, EPM has shown potential for use in other fields, including materials science and organic synthesis, and further research in these areas could lead to new applications for this compound.
Scientific Research Applications
EPM has shown promising results in several scientific research applications, including drug discovery, medicinal chemistry, and pharmacology. EPM has been studied extensively for its potential use as an anticancer agent, and several preclinical studies have shown its efficacy in inhibiting the growth of cancer cells.
properties
IUPAC Name |
N-(4-ethoxyphenyl)-4-methoxy-3-methylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3/c1-4-21-15-8-6-14(7-9-15)18-17(19)13-5-10-16(20-3)12(2)11-13/h5-11H,4H2,1-3H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNQQMUBMQAWCHL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)OC)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-ethoxyphenyl)-4-methoxy-3-methylbenzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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